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Compound of Interest

Compound Name: Codeine phosphate hydrate

Cat. No.: B8542146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of codeine phosphate
hydrate solutions for use in experimental settings. The information is intended to guide

researchers in accurately preparing solutions for in vitro and in vivo studies.

Product Information
Chemical Name: Codeine Phosphate Hydrate Molecular Formula: C₁₈H₂₁NO₃ · H₃PO₄ ·

½H₂O Molecular Weight: 406.37 g/mol Appearance: Fine, white, needle-shaped crystals or

white crystalline powder.[1]

Solubility and Stability
Codeine phosphate hydrate exhibits varying solubility in different solvents. It is crucial to

select an appropriate solvent based on the experimental design. The stability of the resulting

solution is influenced by factors such as pH, light exposure, and storage temperature.

Data Summary: Solubility of Codeine Phosphate Hydrate
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Solvent Solubility Reference

Water Freely soluble[2][3] [2][3]

Hot Water Very soluble

Ethanol Slightly soluble[2] [2]

Boiling Alcohol
More soluble than in cold

alcohol

DMF 20 mg/mL [4]

DMSO 10 mg/mL [4]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [4]

Aqueous solutions of codeine phosphate are most stable at a pH of 3.5.[5] The compound is

also sensitive to light and should be stored accordingly.[6] A 3 mg/mL solution of codeine

phosphate in an oral syrup vehicle was found to be stable for at least 98 days at 22-25°C when

protected from light.[7]

Experimental Protocols
Preparation of a 10 mg/mL Stock Solution in Water
This protocol describes the preparation of a 10 mg/mL stock solution of codeine phosphate
hydrate in sterile water. This stock solution can be further diluted to working concentrations in

appropriate physiological buffers or cell culture media.

Materials:

Codeine Phosphate Hydrate powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Spatula
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Vortex mixer

Sterile filter (0.22 µm) and syringe

Procedure:

Weighing: Accurately weigh the desired amount of codeine phosphate hydrate powder

using a calibrated analytical balance. For example, to prepare 10 mL of a 10 mg/mL solution,

weigh 100 mg of the powder.

Dissolution: Transfer the weighed powder to a sterile conical tube. Add a portion of the sterile

water (e.g., 8 mL for a final volume of 10 mL) to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

The solution should be clear and free of particulates.

Volume Adjustment: Add sterile water to reach the final desired volume (e.g., 10 mL).

Sterilization: To ensure sterility for cell culture or in vivo use, filter the solution through a 0.22

µm sterile syringe filter into a new sterile tube.

Storage: Store the stock solution in amber or light-protected tubes at 2-8°C for short-term

use. For long-term storage, it is recommended to prepare aliquots and store them at -20°C.

The solid form of codeine phosphate hydrate is stable for at least 5 years when stored at

-20°C.[4]

Preparation of Working Solutions in Physiological Buffer
(e.g., PBS)
Materials:

10 mg/mL Codeine Phosphate Hydrate stock solution

Sterile Phosphate Buffered Saline (PBS), pH 7.4

Sterile conical tubes

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8542146?utm_src=pdf-body
https://www.benchchem.com/product/b8542146?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24788239/
https://www.benchchem.com/product/b8542146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8542146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: Determine the required concentration and volume of the working solution. For

example, to prepare 1 mL of a 100 µg/mL working solution, you will need 10 µL of the 10

mg/mL stock solution.

Dilution: In a sterile tube, add the required volume of sterile PBS (e.g., 990 µL).

Addition of Stock: Add the calculated volume of the codeine phosphate hydrate stock

solution (e.g., 10 µL) to the PBS.

Mixing: Gently vortex the solution to ensure homogeneity.

Use: The working solution is now ready for experimental use. It is recommended to prepare

fresh working solutions for each experiment to ensure accuracy and stability.

Visualizations
Experimental Workflow for Solution Preparation
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Stock Solution Preparation (10 mg/mL)
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Caption: Workflow for preparing codeine phosphate hydrate solutions.
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Caption: Codeine's mechanism of action via metabolic activation.

Disclaimer: Codeine phosphate is a controlled substance. All acquisition, handling, storage,

and disposal must be in accordance with local, state, and federal regulations. This protocol is
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intended for research purposes only and should be performed by qualified personnel in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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